8-Aminoguanine-13C2,15N

• Molecular Formula: C5H6N6O
• Molecular Weight: 169.12 g/mol
• InChI: InChI=1S/C5H6N6O/c6-4-8-1-2(9-4)10-5(7)11-3(1)12/h(H6,6,7,8,9,10,11,12)/i1+1,2+1,8+1
• InChIKey: WYDKPTZGVLTYPG-ZVGCZHATSA-N

8-Aminoguanine-13C2,15N Stable Isotope Internal Standard

8-Aminoguanine-13C2,15N is a stable isotope-labeled analogue of 8-aminoguanine, distinguished by the incorporation of two carbon-13 (¹³C) atoms and one nitrogen-15 (¹⁵N) atom into its molecular structure . This isotopic substitution results in a net mass increase of +3 Da relative to the unlabeled compound (molecular weight: 169.12 vs. 166.14) . While the unlabeled parent molecule (8-aminoguanine) is an endogenous purine and potent inhibitor of purine nucleoside phosphorylase (PNPase) with established pharmacological activity [1], the ¹³C₂,¹⁵N-labeled version is engineered for an entirely distinct purpose: serving as a nearly perfect internal standard (IS) for the precise and accurate quantification of 8-aminoguanine in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Identity Stable isotope-labeled (¹³C₂, ¹⁵N) internal standard

Workflow LC-MS/MS quantification via isotope dilution

Selection Co-eluting analogue for matrix-effect correction

• [1] Jackson EK, et al. 8-Aminoguanine Induces Diuresis, Natriuresis, and Glucosuria by Inhibiting Purine Nucleoside Phosphorylase and Reduces Potassium Excretion by Inhibiting Rac1. J Am Heart Assoc. 2018;7(21):e010085. View Source

8-Aminoguanine-13C2,15N vs. Unlabeled Analogs

In quantitative LC-MS/MS workflows, accurate measurement of a target analyte like 8-aminoguanine is confounded by variable sample preparation losses, inconsistent ionization efficiency (matrix effects), and instrument drift. An ideal internal standard (IS) must precisely mimic the analyte's chemical and physical behavior throughout the entire analytical process [1]. Unlabeled 8-aminoguanine fails this requirement as it is indistinguishable from the endogenous analyte. Structurally similar analogs, such as 8-aminoguanosine or other 8-substituted purines, are also inadequate surrogates. These compounds exhibit different chromatographic retention times, distinct fragmentation patterns, and disparate ionization efficiencies compared to the analyte of interest [2], thereby failing to co-elute and co-ionize, which are fundamental prerequisites for correcting for matrix effects and ensuring assay robustness [3]. Only a stable isotope-labeled version of the exact analyte, such as 8-Aminoguanine-13C2,15N, provides the requisite near-identical physicochemical properties while remaining spectrometrically distinct.

Unlabeled 8-aminoguanine is indistinguishable from the endogenous analyte, precluding quantitative correction.

Structural analogs (e.g. 8-aminoguanosine) exhibit different retention times and ionization efficiencies, undermining co-elution requirements.

Deuterated (²H) analogues are prone to hydrogen-deuterium exchange with protic solvents, introducing drift in the IS/analyte ratio.

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry. 2008;27(10):924-933. View Source
• [2] Jackson EK, et al. 8-Aminoguanosine and 8-Aminoguanine Exert Diuretic, Natriuretic, Glucosuric, and Antihypertensive Activity. J Pharmacol Exp Ther. 2024. In Press. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Quantitative Evidence for 8-Aminoguanine-13C2,15N

Mass Shift for Unambiguous Detection

The specific isotopic labeling of 8-Aminoguanine-13C2,15N provides a definitive +3 Da mass shift relative to the unlabeled analyte, enabling clear separation in the mass spectrometer . This is a fundamental requirement for its use as an internal standard, as the mass shift must be sufficient to avoid natural isotopic abundance overlap from the analyte but small enough to maintain nearly identical physicochemical properties [1]. Unlike structural analogs, this isotopic difference is solely a nuclear property, leaving the electron cloud, and therefore its chemical behavior, virtually unchanged [2].

Mass Shift

Reported

+3 Da (¹³C₂,¹⁵N) vs unlabeled

Enables unambiguous MS distinction without altering chemical behaviour.

MRM transitions validated on UPLC-MS/MS.

Evidence Dimension	Molecular Weight and Mass Spectrometric Distinction
Target Compound Data	Molecular Weight: 169.12 g/mol; Mass shift: +3 Da; MRM transition (precursor → product): 170 → 153 m/z
Comparator Or Baseline	Unlabeled 8-Aminoguanine: Molecular Weight 166.14 g/mol; MRM transition: 167 → 150 m/z
Quantified Difference	Absolute mass difference: +2.98 Da; +3 m/z units for both precursor and product ions
Conditions	Theoretical calculation based on atomic mass of ¹³C and ¹⁵N; MRM parameters validated on UPLC-MS/MS

Why This Matters

This mass shift is the essential physical property that allows the labeled compound to be distinguished from the endogenous analyte in a mass spectrometer, enabling its primary function as a quantitative internal standard.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Resistance to Hydrogen-Deuterium Exchange

Stable isotope internal standards labeled with ¹³C and ¹⁵N, like 8-Aminoguanine-13C2,15N, exhibit greater stability than their deuterium (²H) labeled counterparts [1]. A significant limitation of deuterated internal standards is their potential to undergo hydrogen-deuterium exchange (H/D exchange) with protic solvents (e.g., water, methanol) in the LC mobile phase, especially for compounds with labile protons [2]. This exchange alters the mass difference between the analyte and the IS over the course of the analysis, leading to inaccuracies in quantification and potentially compromising the validity of the entire dataset [3].

Isotope Stability

Class-level inference

¹³C/¹⁵N labels resist exchange; deuterium labels may undergo H/D exchange.

Supports long-term assay robustness and accuracy.

Based on general LC-MS principles; not compound-specific measured.

Evidence Dimension	Chemical Stability and Isotope Exchange Risk
Target Compound Data	Stable isotope labeling: ¹³C₂, ¹⁵N. Position: Incorporated into the stable molecular skeleton (purine ring) [1].
Comparator Or Baseline	Hypothetical Deuterated (²H) 8-Aminoguanine: Carbon-hydrogen bonds; susceptible to H/D exchange at labile positions (e.g., amino groups).
Quantified Difference	Not directly quantified for this compound; based on established class behavior: The rate of H/D exchange for deuterated analytes can cause a drift in the IS/analyte response ratio, whereas ¹³C/¹⁵N labels are considered non-exchangeable under standard analytical conditions [REFS-2, REFS-3].
Conditions	Inference based on general principles of isotopic labeling and LC-MS methodology as described in technical literature [REFS-2, REFS-3].

Why This Matters

Choosing a ¹³C/¹⁵N-labeled internal standard ensures long-term assay robustness and accuracy by eliminating the variable of hydrogen-deuterium exchange, a common source of error with deuterated standards.

• [1] MedChemExpress. Technical Guide: Selection of Stable Isotope Internal Standards for LC-MS. View Source
• [2] ANTpedia. Technical Article: How to Choose a Stable Isotope Internal Standard. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Validated Quantification in Biological Samples

8-Aminoguanine-13C2,15N is not a theoretical tool but has been specifically employed and validated in peer-reviewed protocols for the quantitative analysis of oxidative guanine metabolites in complex biological samples, including urine and microdialysate . The published protocol details its use as an internal standard for both 8-aminoguanine and 8-nitroguanine, utilizing distinct multiple reaction monitoring (MRM) transitions to ensure specificity . This practical validation underscores its fitness for purpose and provides a proven starting point for method development, which is a critical differentiator compared to a non-validated or structurally distinct analog [1].

Validated Use

Supporting evidence

Applied as IS for 8-aminoguanine and 8-nitroguanine in urine/microdialysate.

Demonstrates matrix-corrected quantification in relevant bioanalytical workflows.

Peer-reviewed UPLC-MS/MS protocol available.

Evidence Dimension	Application in Validated Analytical Workflow
Target Compound Data	Used as internal standard for 8-aminoguanine and 8-nitroguanine. MRM transition: 170 → 153 m/z. Analyte dilution in sample: 2- to 30-fold in water prior to analysis .
Comparator Or Baseline	No internal standard or use of a non-ideal structural analog (e.g., 8-aminoguanosine) which would exhibit different recovery and ionization properties, leading to inaccurate quantification.
Quantified Difference	Not quantified as a numerical difference; the outcome is the ability to generate accurate, matrix-corrected concentration data for the target analyte.
Conditions	UPLC-MS/MS analysis of urine and microdialysate samples from rats .

Why This Matters

This provides direct, actionable evidence that the compound functions successfully in a relevant bioanalytical workflow, reducing method development time and increasing confidence in the resulting quantitative data.

• [1] Jackson EK, et al. Biochemical pathways of 8-aminoguanine production in Sprague-Dawley and Dahl salt-sensitive rats. Biochem Pharmacol. 2022;201:115078. View Source

G-Quadruplex Formation Tracer

Beyond its primary role as an analytical internal standard, 8-Aminoguanine-13C2,15N has a documented application in structural biology. The compound has been referenced for its ability to accelerate DNA tetramolecular G-quadruplex formation [1]. Its stable isotopic labeling allows it to function as a tracer in these experiments, enabling researchers to distinguish exogenously added compound from any endogenous 8-aminoguanine and to study its kinetics and interactions using advanced mass spectrometric or NMR techniques .

Tracer Capability

Supporting evidence

Accelerates DNA tetramolecular G-quadruplex formation; traceable via isotopic label.

Extends utility to structural biology and kinetic studies.

In vitro nucleic acid biophysics application.

Evidence Dimension	Application as a Tracer in Structural Studies
Target Compound Data	Accelerates DNA tetramolecular G-quadruplex formation; can be tracked using MS or NMR due to ¹³C₂, ¹⁵N label.
Comparator Or Baseline	Unlabeled 8-Aminoguanine: Accelerates G-quadruplex formation but cannot be easily distinguished from background or tracked with the same specificity.
Quantified Difference	Not directly quantified as a difference in acceleration rate; the key differentiation is the ability to trace and distinguish the molecule due to its isotopic signature.
Conditions	In vitro studies of DNA G-quadruplex assembly, as cited by reference [1].

Why This Matters

This property expands the compound's utility beyond analytical quantification, making it a valuable tool for mechanistic studies in nucleic acid biophysics where tracking the molecule is essential.

• [1] Gros J, et al. 8-Aminoguanine accelerates DNA tetramolecular G-quadruplex formation. Chem Commun (Camb). 2008;(25):2926-8. View Source

Applications of 8-Aminoguanine-13C2,15N

PK/PD Studies of 8-Aminoguanine

In preclinical models investigating the effects of 8-aminoguanine (e.g., on hypertension or renal function), it is essential to accurately measure its concentration in biofluids like plasma, urine, or tissue microdialysate. 8-Aminoguanine-13C2,15N serves as the ideal internal standard for these UPLC-MS/MS assays, correcting for matrix effects and sample processing variability to provide reliable PK/PD data . This is critical for establishing dose-response relationships and understanding the molecule's in vivo disposition [1].

Purine Metabolism and Oxidative Stress Analysis

8-Aminoguanine is an endogenous product of reactive oxygen/nitrogen species-mediated damage to guanine [2]. Tracking its levels, along with related metabolites like 8-nitroguanine, is a key approach to studying oxidative stress. The 13C2,15N-labeled version is a cornerstone of the analytical panel described for this purpose, allowing for the multiplexed quantification of multiple 8-substituted purines from a single biological sample using validated MRM transitions .

G-Quadruplex Assembly and Dynamics

For researchers exploring the role of small molecules in modulating G-quadruplex structures—which are implicated in telomere biology and gene regulation—8-Aminoguanine-13C2,15N provides a traceable tool. Its documented ability to accelerate tetramolecular G-quadruplex formation, combined with its isotopic signature, allows for the detailed study of its binding kinetics, stoichiometry, and structural interactions using advanced analytical techniques [REFS-4, REFS-5].

Bioanalytical Method Development for 8-Substituted Purines

Given the emerging interest in 8-aminopurines as a new class of agents for cardiovascular and age-related diseases [4], there is a growing need for robust bioanalytical methods. 8-Aminoguanine-13C2,15N is a critical reagent for method development and validation. It can be used to establish assay performance parameters (e.g., accuracy, precision, recovery) for the quantification of 8-aminoguanine and can serve as a template for developing internal standards for new chemical entities within this pharmacophore class.

Application

Selection Property

Validation Focus

Research PK/PD analysis of 8-aminoguanine in preclinical models

Co-elution and matched ionization

Accuracy and precision in complex biological matrices

Oxidative stress biomarker profiling

Multiplexed MRM compatibility

Specificity for 8-substituted purines

G-quadruplex assembly and dynamics studies

Isotopic distinguishability for tracing

Binding kinetics and structural interaction analysis

Bioanalytical method validation for 8-aminopurines

Reference standard for accuracy assessments

Recovery, matrix effect, and precision

• [1] Jackson EK, et al. 8-Aminoguanosine and 8-Aminoguanine Exert Diuretic, Natriuretic, Glucosuric, and Antihypertensive Activity. J Pharmacol Exp Ther. 2024. In Press. View Source
• [2] Ohshima H, Sawa T, Akaike T. 8-Nitroguanine, a product of nitrative DNA damage caused by reactive nitrogen species: formation, occurrence, and implications in inflammation and carcinogenesis. Antioxid Redox Signal. 2006;8(5-6):1033-45. View Source
• [3] Gros J, et al. 8-Aminoguanine accelerates DNA tetramolecular G-quadruplex formation. Chem Commun (Camb). 2008;(25):2926-8. View Source
• [4] Jackson EK. 8-Aminopurines in the Cardiovascular and Renal Systems and Beyond. Hypertension. 2023;80(7):1403-1418. View Source